2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C16H21FN2O/c17-13-5-2-6-14(7-13)19-16(20)8-15-11-3-1-4-12(15)10-18-9-11/h2,5-7,11-12,15,18H,1,3-4,8-10H2,(H,19,20)
• InChI Key: QRGJTSBKFPECCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCC(C1)C2CC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C16H21FN2O
• Molecular Weight: 276.35 g/mol

Description

2-(3-azabicyclo[331]nonan-9-yl)-N-(3-fluorophenyl)acetamide is a complex organic compound that features a bicyclic structure with a nitrogen atom and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide typically involves the catalytic hydrogenation of 3-benzyl- and 3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-one oximes over Raney nickel to yield the corresponding 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines . These amines are then converted into amides via reactions with acetyl and chloroacetyl chlorides . Another method involves a one-pot tandem Mannich reaction using aromatic ketones, paraformaldehyde, and dimethylamine to synthesize 3-azabicyclo[3.3.1]nonane derivatives .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimizing reaction conditions, using efficient catalysts, and employing continuous flow processes, would likely be applied to scale up the production of 2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide.

Chemical Reactions Analysis

Types of Reactions

2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert ketones or oximes to amines.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium tetrahydridoborate is often used for reducing ketones and oximes.

Substitution: Reagents like acetyl chloride and chloroacetyl chloride are used for amide formation.

Major Products

The major products formed from these reactions include amides, Schiff bases, and isothiocyanates .

Scientific Research Applications

2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Medicine: Investigated for its potential pharmacological properties, including antibacterial and antifungal activities.

Industry: Could be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(3-azabicyclo[3.3.1]nonan-9-yl)-N-(3-fluorophenyl)acetamide involves its interaction with molecular targets such as enzymes and receptors. The fluorophenyl group may enhance binding affinity to specific proteins, while the bicyclic structure provides stability and specificity in its interactions. The exact pathways and molecular targets are still under investigation, but the compound’s structure suggests potential for significant biological activity.

Comparison with Similar Compounds

Similar Compounds

3-azabicyclo[3.3.1]nonan-9-amines: These compounds share the bicyclic structure but lack the fluorophenyl group.

2,4-diaryl-3-azabicyclo[3.3.1]nonan-9,5’-spiro-1’,2’,4’-triazolidine-3’-thiones: These compounds have similar bicyclic cores but different substituents, leading to varied biological activities.

Uniqueness

2-(3-azabicyclo[331]nonan-9-yl)-N-(3-fluorophenyl)acetamide is unique due to the presence of the fluorophenyl group, which can significantly alter its chemical and biological properties compared to other 3-azabicyclo[331]nonane derivatives